2-((4-amino-5-((3,4-dimethylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H24N4O5S2/c1-13-5-7-16(9-14(13)2)33(28,29)19-11-24-22(26-21(19)23)32-12-20(27)25-17-8-6-15(30-3)10-18(17)31-4/h5-11H,12H2,1-4H3,(H,25,27)(H2,23,24,26)
• InChI Key: AWAKHARXXNVQIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CN=C(N=C2N)SCC(=O)NC3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C22H24N4O5S2
• Molecular Weight: 488.6 g/mol

Description

2-((4-amino-5-((3,4-dimethylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.
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Scientific Research Applications

Anti-Fibrosis Activity

The compound has shown promising anti-fibrotic properties. . Among these derivatives, compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) exhibited better anti-fibrotic activities than Pirfenidone and Bipy55′DC. Their IC50 values were 45.69 μM and 45.81 μM, respectively. Additionally, these compounds effectively inhibited collagen expression and hydroxyproline content in vitro, suggesting their potential as novel anti-fibrotic drugs.

Antimicrobial Properties

. While specific data on this compound’s antimicrobial effects are not mentioned in the provided study, it’s worth investigating its potential as an antimicrobial agent.

Antiviral Applications

. Further research could explore whether this compound has any antiviral effects, potentially targeting specific viruses.

Antitumor Potential

. Although the study does not directly address this compound’s antitumor activity, it might be worthwhile to explore its effects on cancer cells.

Other Biological Activities

Given the diverse pharmacological activities associated with pyrimidine-containing compounds, additional investigations could explore its effects on other biological processes, such as inflammation, oxidative stress, or cell signaling pathways.

Gu, Y.-F., Zhang, Y., Yue, F.-L., Li, S.-T., Zhang, Z.-Q., Li, J., & Bai, X. (2020). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules, 25(22), 5226. DOI: 10.3390/molecules25225226